3-cyano-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzamide

• IUPAC Name: 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide
• InChI: InChI=1S/C19H15N3O4/c20-10-13-5-4-8-15(9-13)18(24)21-16(14-6-2-1-3-7-14)11-22-17(23)12-26-19(22)25/h1-9,16H,11-12H2,(H,21,24)
• InChI Key: QKWKSLNTFHDCDW-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C19H15N3O4
• Molecular Weight: 349.3 g/mol

Description

3-cyano-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzamides and is known to have diverse biological activities.

Scientific Research Applications

Heterocyclic Synthesis and Antibiotic Activity

Research involving the synthesis of heterocyclic compounds like thiophene-2-carboxamide derivatives has shown potential applications in developing new antibiotic and antibacterial drugs. These compounds are synthesized through reactions involving cyano and carboxamide groups, similar to those in the target compound, highlighting the utility of such chemical structures in drug discovery processes for antibacterial purposes (Ahmed, 2007).

Colorimetric Sensing of Fluoride Anions

Another application of related benzamide derivatives is in the colorimetric sensing of fluoride anions, where compounds exhibit a visible color change upon interaction with fluoride, demonstrating potential for environmental monitoring and analytical applications. This showcases the functional versatility of benzamide derivatives in developing sensors for environmental and analytical chemistry (Younes et al., 2020).

Antihyperglycemic Agents

In the field of medicinal chemistry, the synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives has been explored for antidiabetic properties, with certain derivatives identified as potential antihyperglycemic agents. This research underscores the relevance of such compounds in the development of new treatments for diabetes mellitus (Nomura et al., 1999).

Antimicrobial and Anticancer Activities

The creation of new thiazole and pyrazole derivatives based on benzothiophene moieties, including cyanoacetamido derivatives, has been investigated for antimicrobial activities. Some of these compounds exhibited promising activities, indicating potential applications in developing new antimicrobial agents. Moreover, the synthesis approach and biological evaluation strategies employed for these compounds provide insights into leveraging heterocyclic chemistry for therapeutic applications (Gouda et al., 2010).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as cyanoacetamide-n-derivatives, are known to react with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .

Biochemical Pathways

Similar compounds, such as indole derivatives, have been reported to possess various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Similar compounds have been reported to have diverse biological activities, suggesting that they may have multiple molecular and cellular effects .